(3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride

• IUPAC Name: (3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine;dihydrochloride
• InChI: InChI=1S/C14H22N2.2ClH/c1-12-8-9-16(11-14(12)15-2)10-13-6-4-3-5-7-13;;/h3-7,12,14-15H,8-11H2,1-2H3;2*1H/t12-,14+;;/m0../s1
• InChI Key: CVQNXCBXFOIHLH-CIKMBUIBSA-N
• Canonical SMILES: CC1CCN(CC1NC)CC2=CC=CC=C2.Cl.Cl
• Isomeric SMILES: C[C@H]1CCN(C[C@H]1NC)CC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C14H24Cl2N2
• DSSTOX Substance ID: DTXSID50716624
• Molecular Weight: 291.3 g/mol
• CAS No.: 1354486-07-9

Description

(3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride, also known as 4-benzyl-1-methyl-3-piperidinamine dihydrochloride, is a synthetic organic compound with a wide range of applications in scientific research. It is used as a building block in the synthesis of various compounds, including pharmaceuticals, and as a reagent or catalyst in various chemical reactions. It is also used in the synthesis of peptides, proteins, and other biological compounds. This compound has been used in a variety of laboratory experiments, including biochemical, physiological, and other types of research. In

Scientific Research Applications

Synthesis and Biological Activity

A focus on the synthesis and biological activity of complex amines and piperidines can be observed, often aiming at developing substances with potential pharmacological applications:

• Chemical Synthesis and Derivative Development :

  • (3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride and related compounds are often used as starting materials or intermediates in the synthesis of more complex organic molecules. The research explores innovative synthetic pathways and chemical transformations to create derivatives with potential biological activities (Noubade et al., 2009; Veselov et al., 2009; Lennox et al., 2001).

• Bioactive Compound Synthesis :

  • Several studies focus on the creation of compounds with potential biological activities, indicating an interest in developing therapeutics or exploring the biological interactions of these molecules. Research includes the synthesis of benzylpiperidones and their stereochemistry, potentially relevant in medicinal chemistry due to the biological significance of stereochemistry in drug design and pharmacological activity (Dindulkar et al., 2012).

• Diverse Chemical Library Generation :

  • Compounds similar to this compound are utilized as starting materials or intermediates in generating libraries of structurally diverse compounds. This is indicative of research aiming to expand the chemical space explored for drug discovery and other applications. The generation of such libraries might involve various chemical reactions, including alkylation and ring closure, to create a wide array of structures with potential biological or chemical utility (Roman, 2013).

Mechanism of Action

As this compound is an impurity of Tofacitinib, it might share some of the mechanisms of action of Tofacitinib. Tofacitinib is a Janus kinase inhibitor, which means it works by inhibiting the activity of one or more of the Janus kinase family of enzymes, thereby interfering with the JAK-STAT signaling pathway.

Safety and Hazards

The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements associated with it are H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled).

Synthesis routes and methods

Procedure details

To a solution of 23.4 kg of (1-benzyl-4-methylpiperidin-3-yl)-methylamine in 10 liters of toluene and 120 liters of ethanol at 3° C. was added 25 liters of 32% HCl in water, keeping the reaction temperature below 10° C. 100 liters of solvent was distilled off under partial vacuum, and 215 liters of ethyl acetate was added at 30° C. 210 liters of solvent was distilled off under partial vacuum, and a second 215 liters of ethyl acetate was added and another 210 liters of solvent was distilled off under partial vacuum. 111 liters of acetone was added at 35 C.°, the suspension was cooled to 0° C., and then the product, (1-benzyl-4-methylpiperidin-3-yl)-methylamine bishydrochloride, was filtered off and washed with 55 liters of acetone. The wet-cake was reslurried 3 times in ethanol (10 volume equivalents at reflux) to upgrade the diasteromeric ratio of cis:trans from 91:9 to greater than 97:3. Total recovery was 19.4 kg, 62% yield. 1H NMR (CD3OD, 400 MHz): 7.55 (m, 5H), 4.88 (s, 3H), 4.52 (d, J=12.8 Hz, 1H), 4.45 (d, J=12.8 Hz, 1H), 3.76 (m, 1H), 3.67 (m, 1H), 3.40-3.00 (m, 3H), 2.78 (3, 3H), 2.55 (m, 1H), 2.14 (m, 1H), 1.90 (m, 1H), 1.16 (d, J=7.2 Hz, 3H)